![molecular formula C6H6BrN3O2 B1405043 1-Allyl-5-bromo-4-nitro-1H-pyrazole CAS No. 1429309-53-4](/img/structure/B1405043.png)
1-Allyl-5-bromo-4-nitro-1H-pyrazole
Overview
Description
“1-Allyl-5-bromo-4-nitro-1H-pyrazole” is a chemical compound with the molecular formula C6H6BrN3O2 . It is a member of the pyrazole family, which are considered privileged scaffolds in medicinal chemistry due to their broad spectrum of biological activities .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered aromatic ring structure with two nitrogen atoms adjacent to three carbon atoms . The specific 3D structure or 2D Mol file is not provided in the retrieved sources.
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” such as its density, melting point, boiling point, etc., are not provided in the retrieved sources .
Scientific Research Applications
Catalytic C-H Allylation and Benzylation of Pyrazoles
Research has highlighted a method for the synthesis of allylated and benzylated pyrazoles. The introduction of electron-withdrawing substituents, like nitro groups, at C4 makes the nitrogen atom less basic and the C-H bond more acidic, allowing for palladium-catalyzed C-H allylation and benzylation reactions of pyrazoles. This method significantly expands the scope of C-H functionalization of pyrazoles beyond arylation reactions, offering a rapid way to complex pyrazole compounds (Bae et al., 2015).
Synthesis of Dihydrooxepino[3,2-c]Pyrazoles
A study achieved the synthesis of novel pyrazole-fused heterocycles, specifically dihydro-1H- or 2H-oxepino[3,2-c]pyrazoles, from 4-allyloxy-1H-pyrazoles. This process involved a combination of Claisen rearrangement and ring-closing metathesis (RCM), highlighting the versatility of pyrazole compounds in creating complex molecular structures (Usami et al., 2018).
Synthesis and Biological Activities of Pyrazole Derivatives
A variety of bis-heterocycles, including heteroaryl pyrazoles, were prepared from heteroaryl chalcones. Among these, compounds with bromo and nitro substituents on the aromatic ring demonstrated potent antimicrobial agents against Bacillus subtilis and Aspergillus niger, suggesting the potential of pyrazole derivatives in pharmaceutical applications (Basha et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
5-bromo-4-nitro-1-prop-2-enylpyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN3O2/c1-2-3-9-6(7)5(4-8-9)10(11)12/h2,4H,1,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVLPNJYNWUTVBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=C(C=N1)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.